![molecular formula C15H11BrN2O3 B3855378 4-[2-(4-bromobenzoyl)carbonohydrazonoyl]benzoic acid](/img/structure/B3855378.png)
4-[2-(4-bromobenzoyl)carbonohydrazonoyl]benzoic acid
Overview
Description
4-[2-(4-bromobenzoyl)carbonohydrazonoyl]benzoic acid, also known as BBCA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a hydrazide derivative of benzoic acid and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 4-[2-(4-bromobenzoyl)carbonohydrazonoyl]benzoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. 4-[2-(4-bromobenzoyl)carbonohydrazonoyl]benzoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been found to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
4-[2-(4-bromobenzoyl)carbonohydrazonoyl]benzoic acid has been shown to have a range of biochemical and physiological effects. It has been found to reduce the levels of inflammatory mediators such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α). 4-[2-(4-bromobenzoyl)carbonohydrazonoyl]benzoic acid has also been shown to inhibit the growth of cancer cells by inducing apoptosis and reducing cell proliferation. In addition, 4-[2-(4-bromobenzoyl)carbonohydrazonoyl]benzoic acid has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
4-[2-(4-bromobenzoyl)carbonohydrazonoyl]benzoic acid has several advantages for lab experiments, including its relatively simple synthesis method and its ability to exhibit a range of biological activities. However, there are also limitations to its use in lab experiments. 4-[2-(4-bromobenzoyl)carbonohydrazonoyl]benzoic acid has low solubility in water, which can make it difficult to work with in certain assays. In addition, further studies are needed to fully understand the mechanism of action and potential side effects of 4-[2-(4-bromobenzoyl)carbonohydrazonoyl]benzoic acid.
Future Directions
There are several future directions for research on 4-[2-(4-bromobenzoyl)carbonohydrazonoyl]benzoic acid. One area of interest is the potential use of 4-[2-(4-bromobenzoyl)carbonohydrazonoyl]benzoic acid in the treatment of neurodegenerative disorders such as Alzheimer's disease. Further studies are needed to fully understand the neuroprotective effects of 4-[2-(4-bromobenzoyl)carbonohydrazonoyl]benzoic acid and its potential use in the treatment of these disorders. In addition, 4-[2-(4-bromobenzoyl)carbonohydrazonoyl]benzoic acid may have potential applications in the treatment of cancer and other inflammatory diseases. Further research is needed to fully understand the mechanisms of action and potential therapeutic applications of 4-[2-(4-bromobenzoyl)carbonohydrazonoyl]benzoic acid.
Scientific Research Applications
4-[2-(4-bromobenzoyl)carbonohydrazonoyl]benzoic acid has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. 4-[2-(4-bromobenzoyl)carbonohydrazonoyl]benzoic acid has also been investigated for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. In addition, 4-[2-(4-bromobenzoyl)carbonohydrazonoyl]benzoic acid has been studied for its ability to inhibit the growth of cancer cells and induce apoptosis.
properties
IUPAC Name |
4-[(Z)-[(4-bromobenzoyl)hydrazinylidene]methyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrN2O3/c16-13-7-5-11(6-8-13)14(19)18-17-9-10-1-3-12(4-2-10)15(20)21/h1-9H,(H,18,19)(H,20,21)/b17-9- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZMYLPYGMIJSHJ-MFOYZWKCSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=NNC(=O)C2=CC=C(C=C2)Br)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C=N\NC(=O)C2=CC=C(C=C2)Br)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(Z)-[(4-bromobenzoyl)hydrazinylidene]methyl]benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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